Cas no 1806914-46-4 (5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1806914-46-4
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4866663
• Update Time: 2025-08-03

5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-3-2-16-4(1-10)5(7(11)12)6(3)8(13,14)15/h2,7H,1H2
• InChI Key： VJHRBRYACJIWJP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CCl)C(C(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

Research Brief on 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS: 1806914-46-4)

The compound 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS: 1806914-46-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique halogen and fluoromethyl substituents, exhibits promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have focused on its applications in medicinal chemistry, particularly in the development of novel agrochemicals and pharmaceuticals targeting various disease pathways.

One of the key areas of interest is the role of this compound in the synthesis of fungicides and herbicides. Researchers have demonstrated that the presence of multiple halogen and fluoromethyl groups enhances the compound's reactivity, making it a valuable building block for the development of next-generation agrochemicals. A 2023 study published in the Journal of Agricultural and Food Chemistry highlighted its efficacy as a precursor in the synthesis of compounds with potent antifungal activity against Fusarium species, which are responsible for significant crop losses worldwide.

In the pharmaceutical domain, 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. A recent preprint on bioRxiv (2024) detailed its use in the development of selective kinase inhibitors with potential applications in oncology. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against specific kinase isoforms implicated in cancer cell proliferation, suggesting its utility in targeted cancer therapies.

From a synthetic chemistry perspective, the compound's reactivity has been extensively studied. The chloromethyl group at the 2-position and the bromo substituent at the 5-position provide multiple sites for nucleophilic substitution reactions, enabling diverse functionalization. A 2023 paper in Organic Letters described a novel palladium-catalyzed cross-coupling reaction using this compound, which allowed for the efficient introduction of various aryl and heteroaryl groups, expanding its utility in medicinal chemistry applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine. Recent advances in continuous flow chemistry, as reported in a 2024 Chemical Engineering Journal article, have addressed some of these challenges by improving yield and reducing byproduct formation. These technological advancements are expected to facilitate broader adoption of this compound in industrial applications.

Looking forward, researchers anticipate that 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine will play an increasingly important role in drug discovery and agrochemical development. Its unique structural features and demonstrated versatility make it a valuable tool for chemists working in these fields. Ongoing research is exploring its potential in other areas, including materials science and chemical biology, where its fluorinated pyridine core may offer unique properties for specialized applications.